2-ethyl-3-(4-fluorophenyl)-N,N,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-ethyl-3-(4-fluorophenyl)-N,N,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C17H19FN4/c1-5-14-16(12-6-8-13(18)9-7-12)17-19-11(2)10-15(21(3)4)22(17)20-14/h6-10H,5H2,1-4H3
• InChI Key: GESGRUQRZSRBKG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC(=NC2=C1C3=CC=C(C=C3)F)C)N(C)C
• Molecular Formula: C17H19FN4
• Molecular Weight: 298.36 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a class of organic compounds that have been studied for their potential applications in various fields. They are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond.

Synthesis Analysis

The synthesis of similar compounds often involves the design and synthesis of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. The process typically involves a series of chemical reactions, including the reaction of substituted alkynes with substituted azides in a solvent such as tetrahydrofolate (THF).

Molecular Structure Analysis

The molecular structure of these compounds can be characterized using techniques such as mass spectra, 1H NMR, 13C NMR, and single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds can be complex and involve multiple steps. The reactions often involve the formation of new bonds and the breaking of old ones, resulting in the formation of new compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure. For example, the melting point, IR spectrum, and NMR data can provide valuable information about the compound’s structure and properties.

Scientific Research Applications

Antiviral Activity

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Anti-Inflammatory Potential

• Researchers have synthesized pyrazolo[1,5-a]pyrimidin-7-ones, which are weak PGE2 inhibitors. .

Neuroprotective Properties

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Antitubercular Activity

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Mechanism of Action

While the specific mechanism of action of “2-ethyl-3-(4-fluorophenyl)-N,N,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine” is not known, similar compounds have been shown to inhibit CDK2, a target for cancer treatment.

Future Directions

Research into pyrazolo[1,5-a]pyrimidines and similar compounds is ongoing, with many potential applications in fields such as medicine and pharmacology. Future research will likely continue to explore the synthesis, properties, and potential applications of these compounds.